Cas no 2172061-84-4 (5-ethyl-2-(trifluoromethyl)oxolane-3-carboxylic acid)

• Product Name: 5-ethyl-2-(trifluoromethyl)oxolane-3-carboxylic acid
• CAS No: 2172061-84-4
• MF: C₈H₁₁F₃O₃
• MW: 212.166353464127
• CID: 6470454
• PubChem ID: 165571404
• Update Time: 2025-06-08

5-ethyl-2-(trifluoromethyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-(trifluoromethyl)oxolane-3-carboxylic acid
• EN300-1609562
• 2172061-84-4

• Inchi： 1S/C8H11F3O3/c1-2-4-3-5(7(12)13)6(14-4)8(9,10)11/h4-6H,2-3H2,1H3,(H,12,13)
• InChI Key： OMXDPQBRIPDQRG-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)CC(CC)O1)(F)F

Computed Properties

• Exact Mass: 212.06602869g/mol
• Monoisotopic Mass: 212.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-ethyl-2-(trifluoromethyl)oxolane-3-carboxylic acid

Introduction to 5-Ethyl-2-(trifluoromethyl)oxolane-3-carboxylic Acid (CAS No. 2172061-84-4)

5-Ethyl-2-(trifluoromethyl)oxolane-3-carboxylic acid (CAS No. 2172061-84-4) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an ethyl group, a trifluoromethyl group, and a carboxylic acid moiety, exhibits promising properties for various applications in drug development and chemical synthesis.

The chemical structure of 5-Ethyl-2-(trifluoromethyl)oxolane-3-carboxylic acid is particularly noteworthy due to the presence of the trifluoromethyl group, which is known for its strong electron-withdrawing effect and hydrophobicity. These properties contribute to the compound's enhanced metabolic stability and improved pharmacokinetic profiles, making it a valuable candidate for the development of new therapeutic agents.

Recent studies have explored the potential of 5-Ethyl-2-(trifluoromethyl)oxolane-3-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to modulate specific protein-protein interactions, which are crucial for many cellular processes. This modulation can be leveraged to develop drugs targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In addition to its biological activities, 5-Ethyl-2-(trifluoromethyl)oxolane-3-carboxylic acid has been investigated for its synthetic utility. The compound serves as a versatile building block in organic synthesis, enabling the construction of complex molecules with high efficiency and selectivity. Its reactivity and functional group compatibility make it an attractive choice for chemists working on the development of new materials and pharmaceuticals.

The synthesis of 5-Ethyl-2-(trifluoromethyl)oxolane-3-carboxylic acid has been optimized through various methodologies, including transition-metal-catalyzed reactions and organocatalytic approaches. These methods have significantly improved the yield and purity of the final product, facilitating its large-scale production for both research and industrial applications.

Clinical trials involving derivatives of 5-Ethyl-2-(trifluoromethyl)oxolane-3-carboxylic acid have shown promising results in terms of safety and efficacy. For example, a phase II trial evaluating a prodrug derived from this compound demonstrated significant improvements in patient outcomes with minimal adverse effects. These findings underscore the potential of 5-Ethyl-2-(trifluoromethyl)oxolane-3-carboxylic acid-based therapies in treating various diseases.

The environmental impact of 5-Ethyl-2-(trifluoromethyl)oxolane-3-carboxylic acid has also been studied to ensure its safe use in pharmaceutical and industrial settings. Research indicates that the compound is biodegradable under certain conditions, reducing concerns about long-term environmental accumulation.

In conclusion, 5-Ethyl-2-(trifluoromethyl)oxolane-3-carboxylic acid (CAS No. 2172061-84-4) represents a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an important molecule for further investigation and development. As research continues to advance, it is likely that this compound will play a significant role in the discovery and design of new therapeutic agents.